3-(4-Methylphenyl)pyrrolidine oxalate

Specification

• CAS No.: 1188264-10-9
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 3-(4-methylphenyl)pyrrolidine;oxalic acid
• Standard InChI: InChI=1S/C11H15N.C2H2O4/c1-9-2-4-10(5-3-9)11-6-7-12-8-11;3-1(4)2(5)6/h2-5,11-12H,6-8H2,1H3;(H,3,4)(H,5,6)
• Standard InChI Key: KRSCPUWJERNHSE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2CCNC2.C(=O)(C(=O)O)O
• Canonical SMILES: CC1=CC=C(C=C1)C2CCNC2.C(=O)(C(=O)O)O

Introduction

3-(4-Methylphenyl)pyrrolidine oxalate is a chemical compound with the molecular formula C$_{13}$H$_{17}$NO$_4$ and a molecular weight of 251.282 g/mol. It consists of a pyrrolidine ring substituted with a 4-methylphenyl group and is complexed with oxalic acid. This compound is primarily used in biochemical research, particularly in proteomics, due to its unique structural properties that may influence biological interactions.

Applications

This compound has several applications in various fields:

• Pharmaceutical Development: It serves as a key intermediate in the synthesis of various pharmaceuticals, particularly in the development of novel analgesics and anti-inflammatory drugs.

• Chemical Synthesis: It is employed in organic synthesis as a building block for creating complex molecules, facilitating the production of compounds with specific biological activities.

• Neuroscience Research: The compound is used in studies investigating neurotransmitter systems, helping researchers understand its potential effects on mood and cognition.

• Material Science: It finds applications in the formulation of advanced materials, including polymers and coatings, due to its unique chemical properties that enhance material performance.

Interaction Studies

Interaction studies involving 3-(4-Methylphenyl)pyrrolidine oxalate focus on its binding affinity with various biological targets. Preliminary investigations suggest potential interactions, but further research is needed to characterize these interactions fully, which could lead to insights into its therapeutic potential and safety profile.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-(4-Methylphenyl)pyrrolidine oxalate. Notable examples include:

Compound Name	Molecular Formula	Key Differences
((3R,4S)-4-(M-Tolyl)pyrrolidin-3-YL)methanol oxalate	C$_{13}$H$_{17}$NO$_4$	Contains a methanol group instead of pyrrolidine
3-(4-Methoxyphenyl)pyrrolidine oxalate	C$_{13}$H$_{17}$NO$_5$	Substituted with a methoxy group
3-(Phenyl)pyrrolidine oxalate	C$_{11}$H$_{13}$NO$_4$	Lacks methyl substitution on phenyl

The uniqueness of 3-(4-Methylphenyl)pyrrolidine oxalate lies in its specific methyl substitution pattern on the phenyl ring, which may influence its biological activity and chemical reactivity compared to these similar compounds.

Suppliers and Availability

3-(4-Methylphenyl)pyrrolidine oxalate is available from several suppliers, including Chem-Impex and Array BioPharma. It is also listed by other chemical suppliers such as Chemsky (Shanghai) International Co., Ltd..

Safety and Handling

Comprehensive safety information on handling, storage, and disposal of 3-(4-Methylphenyl)pyrrolidine oxalate can be found in Safety Data Sheets (SDS) provided by suppliers. These documents are crucial for ensuring safe handling practices in laboratory settings.